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Compound of Interest

Compound Name: 1-Acetylcyclohexene

Cat. No.: B1328911 Get Quote

Technical Guide: Physical Properties of 1-
Acetylcyclohexene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of 1-
Acetylcyclohexene, a valuable intermediate in organic synthesis. The data presented herein

is curated for professionals in research and development who require precise and reliable

information for experimental design and process scale-up. This document includes a summary

of its boiling point and density, detailed experimental protocols for the determination of these

properties, and a visual representation of the experimental workflow.

Core Physical Properties
1-Acetylcyclohexene is a cyclic ketone with the chemical formula C₈H₁₂O.[1] It is a clear,

slightly yellow liquid at room temperature.[2][3] Accurate knowledge of its physical constants is

crucial for its application in chemical synthesis and for ensuring safe handling and storage.

Data Presentation
The following table summarizes the key physical properties of 1-Acetylcyclohexene.
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Physical Property Value Conditions

Boiling Point 201-202 °C
@ 760 mmHg (Atmospheric

Pressure)[2][3][4][5]

65-67 °C @ 5 Torr[6]

Density 0.966 g/mL @ 25 °C[2][3][4][5]

0.9703 g/cm³ @ 20 °C[6]

Molecular Weight 124.18 g/mol [1][4][6]

Experimental Protocols
The following are detailed methodologies for the experimental determination of the boiling point

and density of a liquid organic compound such as 1-Acetylcyclohexene. These protocols are

based on standard laboratory practices.

Determination of Boiling Point (Capillary Method)
This method is suitable for small quantities of liquid and provides an accurate determination of

the boiling point.[3][4][7]

Apparatus:

Thiele tube or similar heating apparatus (e.g., aluminum block heater)

Thermometer

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Heat source (e.g., Bunsen burner or hot plate)

Clamps and stand

Procedure:
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Sample Preparation: Place a few milliliters of 1-Acetylcyclohexene into the small test tube.

Capillary Insertion: Place the capillary tube, with its sealed end pointing upwards, into the

test tube containing the liquid.

Apparatus Assembly: Attach the test tube to the thermometer using a rubber band or a

suitable clamp, ensuring the bottom of the test tube is level with the thermometer bulb.

Heating: Immerse the assembly in a Thiele tube filled with a high-boiling point liquid (e.g.,

mineral oil) or place it in an aluminum block heater.

Observation: Heat the apparatus slowly and observe the capillary tube. As the temperature

rises, air trapped in the capillary tube will be expelled.

Boiling Point Identification: The boiling point is the temperature at which a rapid and

continuous stream of bubbles emerges from the open end of the capillary tube.[4]

Confirmation: To confirm the boiling point, remove the heat source and note the temperature

at which the liquid just begins to enter the capillary tube as the apparatus cools. This

temperature should be the same as the one observed in the previous step.

Record Data: Record the atmospheric pressure at the time of the experiment, as boiling

point is pressure-dependent.[6]

Determination of Density (Pycnometer or Graduated
Cylinder Method)
This protocol outlines a straightforward method for determining the density of a liquid using

common laboratory glassware.[8]

Apparatus:

Pycnometer (for higher accuracy) or a graduated cylinder

Analytical balance

Thermometer
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Procedure:

Mass of Empty Container: Accurately weigh a clean, dry pycnometer or graduated cylinder

on an analytical balance and record its mass (m₁).

Volume Measurement: Fill the pycnometer or graduated cylinder with a known volume of 1-
Acetylcyclohexene (V). If using a graduated cylinder, read the volume from the bottom of

the meniscus.

Mass of Container and Liquid: Weigh the container filled with the liquid and record the total

mass (m₂).

Temperature Measurement: Measure and record the temperature of the liquid.

Calculation: Calculate the mass of the liquid (m) by subtracting the mass of the empty

container from the total mass (m = m₂ - m₁). The density (ρ) is then calculated using the

formula: ρ = m / V

Mandatory Visualization
The following diagram illustrates the general experimental workflow for determining the

physical properties of a liquid sample like 1-Acetylcyclohexene.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1328911?utm_src=pdf-body
https://www.benchchem.com/product/b1328911?utm_src=pdf-body
https://www.benchchem.com/product/b1328911?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1328911?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow for Physical Property Determination

Boiling Point Determination

Density Determination

Sample Preparation:
Fill test tube with sample

Apparatus Setup:
Insert capillary tube and attach to thermometer

Heating:
Gently heat the apparatus

Observation:
Watch for a continuous stream of bubbles

Record Temperature:
Note the boiling point

End: Report Physical Properties

Weigh Empty Container
(m1)

Fill with Known Volume
(V)

Weigh Filled Container
(m2)

Calculate Density:
ρ = (m2 - m1) / V

Start: Obtain Liquid Sample
(1-Acetylcyclohexene)

cluster_0 cluster_1

Click to download full resolution via product page

Workflow for determining boiling point and density.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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